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Technical Support Center: Radon-222
Measurement
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address challenges related to the interference of thoron (Radon-220) in Radon-222
measurements.

Frequently Asked Questions (FAQs)
Q1: What is thoron and why does it interfere with Radon-222 measurements?

A1: Thoron (²²⁰Rn) is a naturally occurring radioactive isotope of radon, originating from the

decay chain of thorium-232 (²³²Th). Radon-222 (²²²Rn), on the other hand, is a product of the

uranium-238 (²³⁸U) decay chain.[1] Both are alpha-emitting noble gases, meaning they are

chemically inert and can easily migrate from their source in soil and building materials into the

air.[2]

Interference occurs because many radon detectors are not designed to distinguish between the

alpha particles emitted by the decay products of ²²²Rn and those from ²²⁰Rn.[3] This can lead to

an overestimation of the actual ²²²Rn concentration, potentially resulting in incorrect risk

assessments and unnecessary mitigation actions.[4] The degree of interference can vary

significantly depending on the detector type and the local concentration of thoron.[5]
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Q2: How can I know if my Radon-222 measurements are being affected by thoron?

A2: Several indicators might suggest thoron interference:

Proximity to Thoron Sources: Thoron has a very short half-life (about 55.6 seconds)

compared to Radon-222 (3.8 days).[1] This means thoron concentrations are typically

highest near its source, such as certain building materials or thorium-rich soils.[5][6] If your

measurements are taken very close to walls or floors, the potential for thoron interference is

higher.

Inconsistent Readings: If you observe unexpectedly high or fluctuating radon levels that do

not correlate with factors typically influencing radon concentration (like ventilation changes or

weather patterns), it could be due to the variable presence of thoron.

Discrepancies Between Different Detectors: Using different types of radon detectors

simultaneously at the same location can sometimes reveal discrepancies. Some detectors

are more susceptible to thoron interference than others.[7][8]

Direct Thoron Measurement: The most definitive way to know is to use a device that can

discriminate between radon and thoron.[6]

Q3: What are the primary methods to reduce or eliminate thoron interference?

A3: There are several strategies and technologies available to mitigate thoron interference:

Diffusion Barriers: Utilizing materials that are more permeable to radon than thoron can

effectively filter out thoron before it reaches the detector. This is a common technique for

passive detectors. Materials like polyethylene films and Tyvek membranes have been shown

to significantly reduce thoron entry.[5]

Alpha Spectroscopy: This technique is used in more advanced, active radon monitors. It

involves analyzing the energy of the detected alpha particles. Since the alpha particles from

the decay products of radon and thoron have distinct energy levels, this method allows for

their differentiation.[9][10][11]

Delayed Coincidence Counting: This method takes advantage of the very short half-life of a

thoron decay product, Polonium-216 (Po-216, half-life of about 0.16 seconds). By detecting
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the paired alpha decays of thoron and Po-216 occurring in rapid succession, this technique

can specifically quantify thoron.[12][13][14]

Detector Placement: As thoron concentrations decrease rapidly with distance from the

source, placing radon detectors at least 20 cm away from walls or other potential thoron

sources can minimize interference.[6]

Troubleshooting Guides
Issue: My passive radon detector (e.g., alpha track, charcoal) shows a surprisingly high radon

concentration.

Possible Cause: Interference from thoron, especially if the detector was placed near a wall or

floor. Some passive detectors have a non-negligible sensitivity to thoron.[15]

Troubleshooting Steps:

Verify Detector Placement: Ensure the detector was placed in the breathing zone, at least 20

cm away from any surfaces that could be a source of thoron.[6]

Use a Thoron-Resistant Detector: For future measurements, consider using a passive

detector specifically designed to minimize thoron interference, often incorporating a diffusion

barrier.[5]

Confirm with an Active Monitor: If feasible, perform a follow-up measurement with an active

radon monitor that utilizes alpha spectroscopy to discriminate between radon and thoron.[6]

Consider the Building Materials: If the building uses materials known to have high thorium

content, the likelihood of thoron interference is greater.

Issue: My active radon monitor, which is supposed to be accurate, is giving fluctuating readings

without a clear cause.

Possible Cause: Even some active monitors can have cross-sensitivity to thoron, especially if

they do not employ robust alpha spectroscopy or other discrimination techniques.[7]

Troubleshooting Steps:
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Check the Instrument's Specifications: Review the manufacturer's documentation to

understand the instrument's specified cross-sensitivity to thoron.

Perform a Thoron Interference Test: If you have access to a controlled environment with a

known thoron concentration, you can quantify the interference. A proposed method involves

exposing the instrument to a constant thoron concentration for at least three days.[4]

Utilize an Indirect Measurement Method: One proposed technique involves using two

identical monitors. Place one very close to a potential thoron source (e.g., a wall) and the

other in the center of the room where thoron levels are negligible. The difference in the

readings can be used to estimate the thoron concentration and its interference.[16]

Consult with the Manufacturer: Contact the instrument manufacturer's technical support for

guidance on potential thoron interference and any available correction factors or software

updates.

Data Presentation
Table 1: Comparison of Radon-222 and Thoron (Radon-220) Properties

Property Radon-222 (²²²Rn) Thoron (²²⁰Rn)

Parent Isotope
Radium-226 (from Uranium-

238)

Radium-224 (from Thorium-

232)

Half-life 3.82 days 55.6 seconds

Primary Decay Products of

Concern

Polonium-218, Lead-214,

Bismuth-214, Polonium-214

Polonium-216, Lead-212,

Bismuth-212, Polonium-212

Typical Indoor Behavior

Can accumulate to higher

concentrations due to longer

half-life.

Concentrations decrease

rapidly with distance from the

source.

(Source: Compiled from multiple sources)[1][2]

Table 2: Thoron Interference in Various Radon Monitors
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Detector Type
Typical Thoron
Interference/Sensitivity

Reference

Passive Detectors (General)
Varies widely, from negligible

to significant.
[15]

UKHSA polyallyldiglycol

carbonate detectors

Negligible (detects only about

2.4% of thoron activity).
[17]

Active Monitors (without

discrimination)

Pulse-ionization-chamber type

(AlphaGuard)

~9-10% interference observed

in some studies.
[3][7][18]

Semiconductor-based (Radon

Scout Plus)

~4% interference observed in

some studies.
[3][7]

Active Monitors (with

discrimination)

Alpha Spectroscopy based

(e.g., RAD7)

Designed to discriminate

between radon and thoron.
[7]

Experimental Protocols
Protocol 1: Assessing Thoron Interference using an Indirect Method with Two Identical

Continuous Radon Monitors (CRMs)

Objective: To estimate the thoron concentration and its interference on a specific model of CRM

in a real-world indoor environment.[16]

Materials:

Two identical, calibrated Continuous Radon Monitors (CRMs).

A measurement location with suspected thoron sources (e.g., a room with masonry walls).

Methodology:
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Phase 1: Baseline Measurement.

Place both CRMs in the center of the room, at least 1.5 meters away from any walls, to

establish a baseline Radon-222 concentration in a near-zero thoron environment.

Run the monitors simultaneously for a period of seven days to obtain a stable average

reading.

This phase also serves to verify the consistent performance of the two monitors.

Phase 2: Interference Measurement.

Keep one CRM at the center of the room (the "far" monitor).

Place the second CRM as close as possible to a wall suspected of being a thoron source

(the "near" monitor), typically around 2 cm away.

Run both monitors simultaneously for another seven-day period.

Data Analysis:

Calculate the average Radon-222 concentration from both the "far" and "near" monitors

during Phase 2.

The reading from the "far" monitor represents the true Radon-222 concentration (C_Rn).

The reading from the "near" monitor represents the Radon-222 concentration plus the

interference from thoron (C_Rn+Tn_interference).

The difference between these two readings (C_Rn+Tn_interference - C_Rn) gives an

estimate of the radon-equivalent thoron concentration measured by the CRM.
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Caption: Decay chains of Radon-222 and Thoron, both leading to potential detector

interference.
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Caption: Troubleshooting workflow for unexpectedly high radon measurements.
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Radon/Thoron Source Mitigation Strategies
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Caption: Logical relationships of thoron interference mitigation techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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